Cas no 2137553-27-4 ((tetrafluoro-1,2-benzothiazol-3-yl)methanamine)

• Product Name: (tetrafluoro-1,2-benzothiazol-3-yl)methanamine
• CAS No: 2137553-27-4
• MF: C₈H₄F₄N₂S
• MW: 236.189373970032
• CID: 6034961
• PubChem ID: 165961458
• Update Time: 2025-10-28

(tetrafluoro-1,2-benzothiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (tetrafluoro-1,2-benzothiazol-3-yl)methanamine
• EN300-1117771
• 2137553-27-4

• Inchi： 1S/C8H4F4N2S/c9-4-3-2(1-13)14-15-8(3)7(12)6(11)5(4)10/h1,13H2
• InChI Key： DBPWASNCGLPTEL-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C(=C(C=2C(CN)=N1)F)F)F)F

Computed Properties

• Exact Mass: 236.00313196g/mol
• Monoisotopic Mass: 236.00313196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on (tetrafluoro-1,2-benzothiazol-3-yl)methanamine

Introduction to (tetrafluoro-1,2-benzothiazol-3-yl)methanamine (CAS No. 2137553-27-4)

(tetrafluoro-1,2-benzothiazol-3-yl)methanamine (CAS No. 2137553-27-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrafluorinated benzothiazole moiety and an amino functional group. These characteristics make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The benzothiazole scaffold is well-known for its biological activities, including antimicrobial, antifungal, and anticancer properties. The introduction of tetrafluoro groups enhances the lipophilicity and metabolic stability of the molecule, which can significantly improve its pharmacokinetic profile. The amino group, on the other hand, provides a versatile functional handle for further chemical modifications, enabling the fine-tuning of the compound's biological activity and selectivity.

Recent studies have highlighted the potential of (tetrafluoro-1,2-benzothiazol-3-yl)methanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a lead compound for cancer therapy.

In another study, researchers explored the antimicrobial properties of (tetrafluoro-1,2-benzothiazol-3-yl)methanamine. The results showed that the compound has broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance. The unique structure of the compound may offer a new approach to developing antibiotics that can overcome existing resistance mechanisms.

The pharmacokinetic properties of (tetrafluoro-1,2-benzothiazol-3-yl)methanamine have also been investigated in detail. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, (tetrafluoro-1,2-benzothiazol-3-yl)methanamine has been explored as a tool compound in chemical biology research. Its unique structure and functional groups allow it to serve as a valuable probe for studying biological processes at the molecular level. For example, researchers have used this compound to investigate protein-protein interactions and signaling pathways involved in disease progression.

The synthesis of (tetrafluoro-1,2-benzothiazol-3-yl)methanamine has been optimized to ensure high yield and purity. Various synthetic routes have been developed, each with its own advantages and limitations. One common approach involves the reaction of tetrafluorobenzothiazole with an appropriate amine derivative under controlled conditions. The choice of reagents and reaction conditions can be fine-tuned to achieve optimal results.

Safety and toxicity studies are crucial for any potential therapeutic agent. Preliminary data indicate that (tetrafluoro-1,2-benzothiazol-3-yl)methanamine has a favorable safety profile at therapeutic concentrations. However, further extensive studies are needed to fully assess its safety in humans. These studies will include detailed toxicological evaluations and long-term exposure studies to ensure that the compound is safe for clinical use.

In conclusion, (tetrafluoro-1,2-benzothiazol-3-yl)methanamine (CAS No. 2137553-27-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.